Cas no 1996052-61-9 (5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one)

• Product Name: 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one
• CAS No: 1996052-61-9
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4633751
• PubChem ID: 126843243
• Update Time: 2025-05-25

5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 5-bromo-8-chloro-2-hydroxy-
• 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one
• 5-bromo-8-chloro-4-hydroxy-1H-quinolin-2-one
• WED05261
• 1996052-61-9
• C13096
• AKOS037650661
• CS-M3656
• CS-15143

• Inchi： 1S/C9H5BrClNO2/c10-4-1-2-5(11)9-8(4)6(13)3-7(14)12-9/h1-3H,(H2,12,13,14)
• InChI Key： BVGZTVLGRFQCOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(=CC(N2)=O)O)Cl

Computed Properties

• Exact Mass: 272.91922g/mol
• Monoisotopic Mass: 272.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 2

Additional information on 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one

5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one: A Comprehensive Overview

The compound 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one (CAS No. 1996052-61-9) is a highly specialized organic molecule belonging to the quinoline derivative family. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmacology, materials science, and catalysis. The molecule's structure, characterized by the presence of bromine, chlorine, and hydroxyl groups, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one structure has been shown to exhibit promising cytotoxic activity against various cancer cell lines. Researchers have explored its ability to inhibit key enzymes involved in cell proliferation and apoptosis, making it a potential candidate for targeted cancer therapy. These findings underscore the compound's significance in advancing therapeutic interventions in oncology.

In addition to its pharmacological applications, 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one has also been investigated for its role in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the precise control of the compound's molecular architecture, enhancing its performance in electronic applications.

The synthesis of 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one involves a series of intricate chemical reactions, including bromination, chlorination, and hydroxylation processes. These reactions are carefully optimized to ensure high yields and purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative stress. This stability is crucial for its application in both pharmaceutical and industrial settings.

From an environmental perspective, the ecological impact of 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one has been a topic of recent research. Studies have demonstrated that the compound exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals used in certain industrial processes. Its biodegradability under aerobic conditions further supports its sustainable use in various applications.

The integration of computational chemistry techniques has significantly enhanced our understanding of 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one's molecular behavior. Advanced modeling tools have provided insights into its electronic structure, reactivity profiles, and interaction mechanisms with biological systems. These computational studies complement experimental findings, paving the way for more efficient drug design and material development.

In conclusion, 5-Bromo-8-chloro-2-hydroxyquinolin-4(1H)-one (CAS No. 1996052-61-) stands as a remarkable example of how structural complexity can lead to versatile functional properties. Its potential applications span across multiple disciplines, driven by cutting-edge research and technological advancements. As scientists continue to explore its capabilities, this compound is poised to make significant contributions to both academic research and industrial innovation.